Propylene oxide
Propylene oxide
Propylene Oxide is a synthetic, highly-flammable, volatile, colorless liquid that is soluble in water and miscible with many organic solvents. Propylene oxide is used primarily as a chemical intermediate in the production of polyethers and propylene glycol. It is also used as a pesticide and a fumigant for the sterilization of packaged foods and plastic medical instruments. Acute inhalation exposure to vapors of this compound can result in respiratory tract irritation, coughing, difficulty in breathing (dyspnea) and buildup of fluid in the lungs (pulmonary edema) that can possibly lead to pneumonia. Inhale high concentrations of the vapors for short time periods may cause headache, motor weakness, incoordination, ataxia and coma. Contact with propylene oxide can irritate the eyes and skin. It is reasonably anticipated to be a human carcinogen. (NCI05)
Propylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point -35°F. Boiling point 95°F. Density 6.9 lb./gal. Flammable over a wide range of vapor-air concentrations. If contaminated, may polymerize with evolution of heat and possible rupture of container. Vapors irritate eyes, skin, and respiratory system. Prolonged contact with skin may result in delayed burns. Vapors heavier than air. Used as a fumigant, in making detergents and lubricants, and to make other chemicals.
Methyloxirane, also known as 2, 3-epoxypropane or propylene oxide, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Methyloxirane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyloxirane is primarily located in the cytoplasm. Methyloxirane participates in a number of enzymatic reactions. In particular, methyloxirane can be biosynthesized from oxirane. Methyloxirane is also a parent compound for other transformation products, including but not limited to, epichlorohydrin, epibromohydrin, and glycidol. Methyloxirane has a sweet and ethereal taste.
Propylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point -35°F. Boiling point 95°F. Density 6.9 lb./gal. Flammable over a wide range of vapor-air concentrations. If contaminated, may polymerize with evolution of heat and possible rupture of container. Vapors irritate eyes, skin, and respiratory system. Prolonged contact with skin may result in delayed burns. Vapors heavier than air. Used as a fumigant, in making detergents and lubricants, and to make other chemicals.
Methyloxirane, also known as 2, 3-epoxypropane or propylene oxide, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Methyloxirane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyloxirane is primarily located in the cytoplasm. Methyloxirane participates in a number of enzymatic reactions. In particular, methyloxirane can be biosynthesized from oxirane. Methyloxirane is also a parent compound for other transformation products, including but not limited to, epichlorohydrin, epibromohydrin, and glycidol. Methyloxirane has a sweet and ethereal taste.
Brand Name:
Vulcanchem
CAS No.:
75-56-9
VCID:
VC0129887
InChI:
InChI=1S/C3H6O/c1-3-2-4-3/h3H,2H2,1H3
SMILES:
CC1CO1
Molecular Formula:
C3H6O
CH3CHCH2O
C3H6O
CH3CHCH2O
C3H6O
Molecular Weight:
58.08 g/mol
Propylene oxide
CAS No.: 75-56-9
Reference Standards
VCID: VC0129887
Molecular Formula: C3H6O
CH3CHCH2O
C3H6O
Molecular Weight: 58.08 g/mol
CAS No. | 75-56-9 |
---|---|
Product Name | Propylene oxide |
Molecular Formula | C3H6O CH3CHCH2O C3H6O |
Molecular Weight | 58.08 g/mol |
IUPAC Name | 2-methyloxirane |
Standard InChI | InChI=1S/C3H6O/c1-3-2-4-3/h3H,2H2,1H3 |
Standard InChIKey | GOOHAUXETOMSMM-UHFFFAOYSA-N |
Impurities | Acetaldehyde & propionaldehyde are produced in small amt as by-products of the peroxidation processes. |
SMILES | CC1CO1 |
Canonical SMILES | CC1CO1 |
Boiling Point | 93.61 °F at 760 mm Hg (EPA, 1998) 35.0 °C 34.23 °C 34 °C 93.61°F 94°F |
Colorform | Colorless liquid ... [Note: A gas above 94 degrees F.] |
Density | 0.859 at 32 °F (EPA, 1998) 0.8304 @ 20/20 °C Relative density (water = 1): 0.83 0.859 at 32°F 0.83 |
Flash Point | -35 °F (EPA, 1998) -35 °F (closed cup); -20 °F (open cup) -37 °C c.c. -35°F |
Melting Point | -169.83 °F (EPA, 1998) -111.9 °C -112.13 °C -111.9°C -112 °C -170°F |
Physical Description | Propylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point -35°F. Boiling point 95°F. Density 6.9 lb./gal. Flammable over a wide range of vapor-air concentrations. If contaminated, may polymerize with evolution of heat and possible rupture of container. Vapors irritate eyes, skin, and respiratory system. Prolonged contact with skin may result in delayed burns. Vapors heavier than air. Used as a fumigant, in making detergents and lubricants, and to make other chemicals. Liquid VERY VOLATILE COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colorless liquid with a benzene-like odor. Colorless liquid with a benzene-like odor. [Note: A gas above 94°F.] |
Description | Propylene Oxide is a synthetic, highly-flammable, volatile, colorless liquid that is soluble in water and miscible with many organic solvents. Propylene oxide is used primarily as a chemical intermediate in the production of polyethers and propylene glycol. It is also used as a pesticide and a fumigant for the sterilization of packaged foods and plastic medical instruments. Acute inhalation exposure to vapors of this compound can result in respiratory tract irritation, coughing, difficulty in breathing (dyspnea) and buildup of fluid in the lungs (pulmonary edema) that can possibly lead to pneumonia. Inhale high concentrations of the vapors for short time periods may cause headache, motor weakness, incoordination, ataxia and coma. Contact with propylene oxide can irritate the eyes and skin. It is reasonably anticipated to be a human carcinogen. (NCI05) Propylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point -35°F. Boiling point 95°F. Density 6.9 lb./gal. Flammable over a wide range of vapor-air concentrations. If contaminated, may polymerize with evolution of heat and possible rupture of container. Vapors irritate eyes, skin, and respiratory system. Prolonged contact with skin may result in delayed burns. Vapors heavier than air. Used as a fumigant, in making detergents and lubricants, and to make other chemicals. Methyloxirane, also known as 2, 3-epoxypropane or propylene oxide, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Methyloxirane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyloxirane is primarily located in the cytoplasm. Methyloxirane participates in a number of enzymatic reactions. In particular, methyloxirane can be biosynthesized from oxirane. Methyloxirane is also a parent compound for other transformation products, including but not limited to, epichlorohydrin, epibromohydrin, and glycidol. Methyloxirane has a sweet and ethereal taste. |
Shelf Life | It polymerizes exothermically. |
Solubility | greater than or equal to 100 mg/mL at 66° F (NTP, 1992) 10.16 M 590 mg/mL at 25 °C 40.5 wt% water @ 20 °C MISCIBLE WITH ACETONE, BENZENE, CARBON TETRACHLORIDE, METHANOL, & ETHER Soluble in alcohol and ether. In water, 590,000 mg/l @ 25 °C Solubility in water, g/100ml at 20 °C: 40 41% |
Synonyms | Methyloxirane; Oxypropylene; 1,2-Epoxypropane; Propylene Oxide; (±)-1,2-Epoxypropane; (±)-2-Methyloxirane; (±)-Epoxypropane; (±)-Methyloxirane; 1,2-Propylene Oxide; 2,3-Epoxypropane; 2-Methyloxirane; AD 6; AD 6 (Suspending Agent); DL-1,2-Epoxypropane |
Vapor Density | 2 (EPA, 1998) (Relative to Air) 2.0 (Air= 1) Relative vapor density (air = 1): 2.0 2 |
Vapor Pressure | 445 mm Hg at 68 °F (EPA, 1998) 538.02 mmHg 538 mm Hg @ 25 °C Vapor pressure, kPa at 20 °C: 59 445 mmHg |
Reference | 1. National Toxicology Program. Propylene oxide. Rep Carcinog. 2011;12:367-9. PMID: 21863090. 2. Chen S, Xiao M, Sun L, Meng Y. Study on Thermal Decomposition Behaviors of Terpolymers of Carbon Dioxide, Propylene Oxide, and Cyclohexene Oxide. Int J Mol Sci. 2018 Nov 23;19(12):3723. doi: 10.3390/ijms19123723. PMID: 30477090; PMCID: PMC6320886. 3. Herzberger J, Niederer K, Pohlit H, Seiwert J, Worm M, Wurm FR, Frey H. Polymerization of Ethylene Oxide, Propylene Oxide, and Other Alkylene Oxides: Synthesis, Novel Polymer Architectures, and Bioconjugation. Chem Rev. 2016 Feb 24;116(4):2170-243. doi: 10.1021/acs.chemrev.5b00441. Epub 2015 Dec 29. PMID: 26713458. 4. Giri AK. Genetic toxicology of propylene oxide and trichloropropylene oxide--a review. Mutat Res. 1992 Jul;277(1):1-9. doi: 10.1016/0165-1110(92)90023-3. PMID: 1376439. 5. Small FJ, Ensign SA. Carbon dioxide fixation in the metabolism of propylene and propylene oxide by Xanthobacter strain Py2. J Bacteriol. 1995 Nov;177(21):6170-5. doi: 10.1128/jb.177.21.6170-6175.1995. PMID: 7592382; PMCID: PMC177457. |
PubChem Compound | 6378 |
Last Modified | Nov 11 2021 |
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